Cas no 105443-49-0 (2-chloro-1-(4-propylphenyl)ethan-1-one)
2-Chloro-1-(4-propylphenyl)ethan-1-one is a chlorinated aromatic ketone with the molecular formula C11H13ClO. This compound is characterized by its propyl-substituted phenyl ring and a reactive chloroacetyl group, making it a valuable intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloroacetyl moiety facilitates nucleophilic substitution reactions, enabling the introduction of diverse heteroatoms or functional groups. The propyl chain enhances lipophilicity, which can be advantageous in modulating physicochemical properties in target molecules. This compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in synthetic applications.
105443-49-0 structure
Product Name:2-chloro-1-(4-propylphenyl)ethan-1-one
CAS No:105443-49-0
MF:C11H13ClO
MW:196.673322439194
CID:231409
PubChem ID:2392242
Update Time:2025-08-04
2-chloro-1-(4-propylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-(4-propylphenyl)-
- 2-chloro-1-(4-propylphenyl)ethanone
- 2-Chloro-1-(4-propyl-phenyl)-ethanone
- 2-CHLORO-4’-PROPYLACETOPHENONE
- 2-chloro-4-propylacetophenone
- 2-Chlor-1-(4-propyl-phenyl)-aethanon
- Ethanone,2-chloro-1-(4-propylphenyl)
- 2-chloro-1-(4-propylphenyl)ethan-1-one
- Z56891225
- EN300-01980
- CS-0218765
- AKOS000115568
- 105443-49-0
- SCHEMBL11851271
- DTXSID00368430
-
- MDL： MFCD03966852
- Inchi： 1S/C11H13ClO/c1-2-3-9-4-6-10(7-5-9)11(13)8-12/h4-7H,2-3,8H2,1H3
- InChI Key： HGGGYHSECBWQGE-UHFFFAOYSA-N
- SMILES： ClCC(C1C=CC(=CC=1)CCC)=O
Computed Properties
- Exact Mass: 196.06500
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.06060
2-chloro-1-(4-propylphenyl)ethan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-chloro-1-(4-propylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM460288-250mg |
2-chloro-4-propylacetophenone |
105443-49-0 | 95%+ | 250mg |
$130 | 2022-06-14 | |
| Chemenu | CM460288-500mg |
2-chloro-4-propylacetophenone |
105443-49-0 | 95%+ | 500mg |
$213 | 2022-06-14 | |
| Chemenu | CM460288-1g |
2-chloro-4-propylacetophenone |
105443-49-0 | 95%+ | 1g |
$310 | 2022-06-14 | |
| Enamine | EN300-01980-0.05g |
2-chloro-1-(4-propylphenyl)ethan-1-one |
105443-49-0 | 93% | 0.05g |
$64.0 | 2023-05-01 | |
| Enamine | EN300-01980-0.1g |
2-chloro-1-(4-propylphenyl)ethan-1-one |
105443-49-0 | 93% | 0.1g |
$73.0 | 2023-05-01 | |
| Enamine | EN300-01980-0.25g |
2-chloro-1-(4-propylphenyl)ethan-1-one |
105443-49-0 | 93% | 0.25g |
$105.0 | 2023-05-01 | |
| Enamine | EN300-01980-0.5g |
2-chloro-1-(4-propylphenyl)ethan-1-one |
105443-49-0 | 93% | 0.5g |
$197.0 | 2023-05-01 | |
| Enamine | EN300-01980-1.0g |
2-chloro-1-(4-propylphenyl)ethan-1-one |
105443-49-0 | 93% | 1g |
$284.0 | 2023-05-01 | |
| Enamine | EN300-01980-2.5g |
2-chloro-1-(4-propylphenyl)ethan-1-one |
105443-49-0 | 93% | 2.5g |
$558.0 | 2023-05-01 | |
| Enamine | EN300-01980-5.0g |
2-chloro-1-(4-propylphenyl)ethan-1-one |
105443-49-0 | 93% | 5g |
$825.0 | 2023-05-01 |
2-chloro-1-(4-propylphenyl)ethan-1-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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